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For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical synthesis and materials science, precision and a deep
understanding of reagents are paramount. This guide provides an in-depth exploration of
Methoxytrimethylsilane, a versatile organosilicon compound. We will delve into its core
chemical identity, properties, and critical applications, with a particular focus on its role as a
silylating agent. Furthermore, this guide will clarify the distinctions between
Methoxytrimethylsilane and other similarly named silanes to ensure accurate selection and
application in your research and development endeavors.

Correct Identification: A Tale of Four Silanes

The term "Methoxymethylsilane" can be ambiguous and may lead to confusion with other
organosilicon compounds. It is crucial to distinguish between these related, yet distinct,
molecules to ensure the success of experimental work. The primary focus of this guide is
Methoxytrimethylsilane (CAS Number: 1825-61-2), a widely used silylating agent.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14703734#bc-rfq
https://www.benchchem.com/product/b14703734/docs?utm_src=pdf-body#navigating-the-silane-landscape-a-comprehensive-technical-guide-to-methoxytrimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14703734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Here is a summary to disambiguate these compounds:

Key Structural
Common Name CAS Number Molecular Formula
Feature
) ) A methoxy group
Methoxytrimethylsilan )
1825-61-2 C4H120Si bonded to a

e
trimethylsilyl group.

) A methoxymethyl
(Methoxymethyl)trimet )
_ 14704-14-4 C5H140Si group bonded to a
hylsilane N
silicon atom.

A methyl group and
1185-55-3 C4H1203Si three methoxy groups
on a silicon atom.[1][2]

Methyltrimethoxysilan

e

A methoxymethyl
Trimethoxy(methoxym ] group and three
_ 22859-36-5 C5H1404Si
ethyl)silane methoxy groups on a

silicon atom.[3]

This guide will now focus exclusively on Methoxytrimethylsilane (CAS: 1825-61-2).

Core Chemical Identifiers and Properties of
Methoxytrimethylsilane

A thorough understanding of a compound's identifiers and physicochemical properties is the
foundation of its effective and safe use.
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Identifier Value

CAS Number 1825-61-2[4][5][6][71[8]
EC Number 217-369-0[5]
Molecular Formula C4H120Si[4][5][6][8]1[9]
Molecular Weight 104.22 g/mol [6]

Methyl trimethylsilyl ether,

Synonyms Trimethylmethoxysilane[6][8][10]

InChl 1S/C4H120Si/c1-5-6(2,3)4/h1-4H3[8]
InChlKey POPACFLNWGUDSR-UHFFFAOY SA-N[6][8]
SMILES Co(C)Cl8]

Physicochemical Properties:

Property Value

Appearance Clear, colorless liquid[5][9][11][12]

Odor Mild, ether-like[12]

Boiling Point 57-58 °C (lit.)[11]

Density 0.756 g/mL at 25 °C (lit.)[11]

Refractive Index n20/D 1.366 (lit.)[11]

Flash Point -20 °C (-4.0 °F) - closed cup

Solubility Soluble in organic solvents like ethanol and

acetone; insoluble in water.[12]

The Role of Methoxytrimethylsilane in Synthesis: A
Powerful Silylating Agent
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Methoxytrimethylsilane is a prominent silylating agent, a class of compounds crucial for
protecting sensitive functional groups in multi-step organic synthesis.[7][9][13] This protective
strategy is fundamental in drug development and the synthesis of complex molecules, as it
prevents unwanted side reactions and ultimately leads to higher yields and purer products.[7]

The primary function of Methoxytrimethylsilane is to introduce a trimethylsilyl (TMS) group,
most commonly to protect hydroxyl (-OH) and amine (-NH) groups.[7][9] The resulting
trimethylsilyl ether or silylamine is generally unreactive under many reaction conditions. A key
advantage of the TMS protecting group is its ease of removal under mild conditions, which
preserves the integrity of the target molecule.[9][13]

Caption: General workflow for the protection of a hydroxyl group using Methoxytrimethylsilane.

Beyond a Protecting Group: Diverse Applications

The utility of Methoxytrimethylsilane extends beyond its role as a silylating agent in organic
synthesis.

o Surface Modification: This compound is employed to render surfaces hydrophobic (water-
repellent).[7][11] By reacting with hydroxyl groups on surfaces like glass or silica, it forms a
stable trimethylsilyl ether layer, which is valuable in creating water-resistant coatings and
modifying the surface properties of materials used in electronics and chromatography.[7][9]

» Silicone Polymer Synthesis: Methoxytrimethylsilane serves as a precursor in the production
of various silicone-based polymers, fluids, and resins.[8][9][14] These materials find
applications in a wide range of industries, from construction and automotive to medical
devices.[14]

o Pharmaceutical and Electronic Chemicals: It is utilized as a chemical intermediate in the
manufacturing of specialty chemicals for the pharmaceutical and electronics industries.[9]
[14]

Safe Handling and Storage: A Prerequisite for
Successful Application
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As with any chemical reagent, proper handling and storage of Methoxytrimethylsilane are
critical for ensuring laboratory safety and maintaining the compound's integrity.

Key Safety Considerations:

o Flammability: Methoxytrimethylsilane is a highly flammable liquid and vapor.[2][9] It should
be kept away from open flames, hot surfaces, and other sources of ignition.[2][4] Use spark-
proof tools and explosion-proof equipment when handling.[2][4]

e Moisture Sensitivity: The compound is sensitive to moisture and will react with water.[9] This
can lead to the formation of silanols. Therefore, it should be stored under an inert
atmosphere and in tightly sealed containers.

o Health Hazards: Methoxytrimethylsilane can cause skin and eye irritation.[2][9][15] Inhalation
of vapors may cause respiratory tract irritation.[2][9][15]

o Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment, including safety goggles, gloves (such as neoprene or nitrile rubber), and a lab
coat.[4][9][16]

o Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize exposure
to vapors.[9][16]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4][16]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention.[2][4][16]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[2][4][16]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[2][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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